Cas no 187392-78-5 (3-Fluoro-5-(2-methylthiophenyl)phenol)

3-Fluoro-5-(2-methylthiophenyl)phenol structure
187392-78-5 structure
Product Name:3-Fluoro-5-(2-methylthiophenyl)phenol
CAS No:187392-78-5
MF:C13H11FOS
MW:234.289245843887
MDL:MFCD18313753
CID:2785493
Update Time:2023-08-07

3-Fluoro-5-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-FLUORO-5-(2-METHYLTHIOPHENYL)PHENOL
    • 3-Fluoro-5-(2-methylthiophenyl)phenol
    • MDL: MFCD18313753
    • Inchi: 1S/C13H11FOS/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
    • InChI Key: AHZLWOSVBZICDI-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=C(C=C(C=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.5

3-Fluoro-5-(2-methylthiophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319789-5 g
3-Fluoro-5-(2-methylthiophenyl)phenol, 95%; .
187392-78-5 95%
5g
€1159.00 2023-04-26
abcr
AB319789-5g
3-Fluoro-5-(2-methylthiophenyl)phenol, 95%; .
187392-78-5 95%
5g
€1159.00 2025-04-20
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